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Compound of Interest

Compound Name: 1-Hexadecanol-d5

Cat. No.: B1148599

For laboratory professionals, including researchers, scientists, and drug development experts,
the proper disposal of chemical reagents is a critical component of laboratory safety and
environmental responsibility. This guide provides detailed, step-by-step procedures for the safe
disposal of 1-Hexadecanol-d5, ensuring compliance and minimizing risk. While 1-
Hexadecanol-d5 is not classified as a hazardous substance according to the Globally
Harmonized System (GHS), it is prudent to handle it as a chemical waste with potential for
environmental toxicity.[1][2]

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure you are equipped with the appropriate
personal protective equipment (PPE). This includes:

o Safety goggles with side shields to protect against accidental splashes.
o Chemical-resistant gloves to prevent skin contact.
o Alab coat to protect clothing and skin.

Work should be conducted in a well-ventilated area, such as a chemical fume hood, especially
if there is a potential for generating dust.[2] In the event of a spill, eliminate all sources of
ignition in the vicinity. For small spills, carefully sweep the solid material into a designated,
labeled container for disposal, taking care to avoid creating dust. For larger spills, follow your
institution's established emergency spill response protocol.[2]
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Physical and Chemical Properties of 1-Hexadecanol

The following table summarizes key quantitative data for 1-Hexadecanol, the non-deuterated
analogue of 1-Hexadecanol-d5. These properties are important for understanding its behavior
and handling requirements.

Property Value

Melting Point 47 -50°C/116.6 - 122 °F[3]
Boiling Point 344 °C/651.2 °F @ 760 mmHg[3]
Flash Point > 157 °C / > 314.6 °F[3]

Density 0.818 g/cm?3 at 20 °C[4]

Water Solubility Insoluble[4]

Oral LD50 (rat) 5,000 mg/kg[4]

Step-by-Step Disposal Procedure

The disposal of 1-Hexadecanol-d5 should be managed through your institution's
Environmental Health and Safety (EHS) department and in accordance with local, state, and
federal regulations.[2][5]

o Waste Collection:

o Place solid 1-Hexadecanol-d5 waste into a clean, dry, and chemically compatible
container that has a secure, tight-fitting lid.

o The container must be in good condition and free of leaks.

o Ensure there is at least one inch of headspace in the container to accommodate any
potential expansion.[2]

o Labeling:

o Clearly label the waste container with the words "Hazardous Waste".
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o The label must include the full chemical name: "1-Hexadecanol-d5".
o Include the CAS number: 1219799-21-9.[1]

o Indicate the potential hazards, for instance, "Ecotoxic".[2]

e Storage:

o Store the sealed and labeled waste container in a designated Satellite Accumulation Area
(SAA).

o The SAA should be located at or near the point of generation and be under the control of
laboratory personnel.[2]

o Keep the container in a cool, dry, and well-ventilated place, away from incompatible
materials such as strong oxidizing agents and strong acids.[3]

e Disposal Request:

o Once the waste container is full or ready for disposal, submit a chemical waste pickup
request to your institution's EHS department.

o Do not attempt to transport the chemical waste off-site yourself. All disposal must be
conducted by trained and authorized personnel.[2]

» Final Disposal Method:
o The ultimate disposal will be handled by a licensed waste management facility.

o Approved disposal methods for this type of chemical waste may include incineration in an
approved facility.[5]

Disposal Workflow

The following diagram illustrates the logical steps for the proper disposal of 1-Hexadecanol-d5.
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Caption: Logical workflow for the proper disposal of 1-Hexadecanol-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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